Cas no 49644-25-9 (2-Cyclopenten-1-one,4,5-dihydroxy-5-(hydroxymethyl)-, (4S,5S)-)

2-Cyclopenten-1-one,4,5-dihydroxy-5-(hydroxymethyl)-, (4S,5S)- structure
49644-25-9 structure
Product Name:2-Cyclopenten-1-one,4,5-dihydroxy-5-(hydroxymethyl)-, (4S,5S)-
CAS No:49644-25-9
MF:C6H8O4
MW:144.125322341919
CID:330959
PubChem ID:162082
Update Time:2025-04-19

2-Cyclopenten-1-one,4,5-dihydroxy-5-(hydroxymethyl)-, (4S,5S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopenten-1-one,4,5-dihydroxy-5-(hydroxymethyl)-, (4S,5S)-
    • pentenomycin I
    • (4S-cis)-4,5-Dihydroxy-5-(hydroxymethyl)cyclopenten-1-one
    • Antibiotic C 2554B
    • Antibiotic XB 94
    • (-)-PENTENOMYCIN I
    • XB 94
    • 49644-25-9
    • SCHEMBL13507742
    • (4s,5s)-4,5-dihydroxy-5-(hydroxymethyl)cyclopent-2-en-1-one
    • Epi pentenomycin I
    • DZ2G6KA8RT
    • PENTENOMYCIN I, (-)-
    • 2-CYCLOPENTEN-1-ONE, 4,5-DIHYDROXY-5-(HYDROXYMETHYL)-, (4S-CIS)-
    • DTXSID40197948
    • CHEBI:225231
    • 2-CYCLOPENTEN-1-ONE, 4,5-DIHYDROXY-5-(HYDROXYMETHYL)-, (4S,5S)-
    • (4S,5S)-4,5-DIHYDROXY-5-(HYDROXYMETHYL)-2-CYCLOPENTEN-1-ONE
    • Cyclopenten-1-one, 4,5-dihydroxy-5-(hydroxymethyl)-, (4S-cis)-
    • Inchi： 1S/C6H8O4/c7-3-6(10)4(8)1-2-5(6)9/h1-2,4,7-8,10H,3H2/t4-,6-/m0/s1
    • InChI Key： NCKMZWFKQTWDTD-NJGYIYPDSA-N
    • SMILES： O[C@]1(CO)C(C=C[C@@H]1O)=O

Computed Properties

  • Exact Mass: 144.042259
  • Monoisotopic Mass: 144.042259
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8
  • XLogP3: -1.4

Experimental Properties

  • Density: 1.61
  • Boiling Point: 349.2°Cat760mmHg
  • Flash Point: 179.2°C
  • Refractive Index: 1.636

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